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An objective guide for researchers and formulation scientists on the performance of cobalt-

based driers and their emerging alternatives in the curing of alkyd resins.

The efficient drying of alkyd resins is a critical factor in the performance of a vast range of

coatings, from architectural paints to industrial finishes. This process, known as oxidative

polymerization, is catalyzed by organometallic compounds, or driers, which accelerate the

cross-linking of the resin in the presence of atmospheric oxygen.[1][2] For decades, cobalt

carboxylates have been the industry standard, prized for their high catalytic activity and

reliability.[3][4] However, increasing regulatory pressure and health concerns associated with

cobalt have spurred significant research into viable alternatives.[5][6][7]

This guide provides a comparative study of cobalt carboxylates and prominent cobalt-free drier

systems, supported by experimental data. We will delve into their drying performance,

mechanisms of action, and the experimental protocols used for their evaluation, offering a

comprehensive resource for professionals in the field.

Performance Comparison of Drier Systems
The efficacy of a drier is primarily assessed by its ability to reduce the time required for a liquid

coating to transform into a hard, tack-free film. The drying process is typically characterized by

three stages: set-to-touch, dry-to-touch (or tack-free), and hard dry. The data presented below,

compiled from various studies, compares a standard cobalt-based drier blend with emerging

manganese and iron-based alternatives.
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Drier System

Metal
Concentration
on Resin Solid
(%)

Set-to-Touch
Time (hours)

Dry-to-Touch
Time (hours)

Hard Dry Time
(hours)

Conventional

Cobalt Blend

(Co/Zr/Ca)

Co: Not

Specified
1.9[5] 3.8[5] 8.7[5]

Manganese-

Based

Alternative

(DICNATE

MV130A/Zr/Ca)

Mn: 0.01 Not Specified Not Specified 6.9[5]

Manganese-

Based

Alternative

(DICNATE

MV130A/Zr/Ca)

Mn: 0.02 Not Specified Not Specified
Slower than

0.01% Mn

Manganese-

Based

Alternative

(DICNATE

MV130A/Zr/Ca)

Mn: 0.03 Not Specified Not Specified
Slower than

0.01% Mn

Iron-Complex

Drier
Not Specified

Equal or superior

to cobalt[7]
Not Specified Not Specified

Note: The performance of driers can vary significantly based on the specific alkyd resin, solvent

system, and presence of other additives.

The data indicates that newer manganese-based systems can offer a significant reduction in

hard dry time compared to conventional cobalt blends.[5] Specifically, a novel manganese

neodecanoate complex with an amine-based ligand has demonstrated the ability to shorten the

complete curing time by approximately two hours.[5][6] Iron-based driers also present a

promising alternative, with reports suggesting they can match or even exceed the surface
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drying performance of cobalt, particularly under adverse conditions like low temperatures and

high humidity.[7]

The Mechanism of Oxidative Drying
The curing of alkyd resins is a free-radical chain reaction initiated by the interaction of the drier

with the unsaturated fatty acid chains of the resin and atmospheric oxygen. This process can

be broken down into three main stages: initiation, propagation, and termination.
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Figure 1. Simplified mechanism of cobalt-catalyzed autoxidative drying of alkyd resins.

The primary role of the cobalt drier is to accelerate the decomposition of hydroperoxides

formed during the initial autoxidation of the fatty acid chains.[1][8] The cobalt ion cycles

between its Co(II) and Co(III) oxidation states, generating free radicals that propagate the

cross-linking reaction, ultimately leading to the formation of a solid, three-dimensional polymer

network.[8]
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To ensure objective and reproducible comparisons of drier performance, standardized

experimental methodologies are crucial. The following are key experimental protocols

frequently cited in the evaluation of driers for alkyd resins.

Drying Time Determination (Beck-Koller Method)
This method provides a quantitative measure of the different stages of film drying.

Apparatus: A commercially available drying time recorder. Procedure:

A uniform film of the alkyd coating is applied to a glass strip.

The strip is placed on the drying time recorder.

A hemispherical needle travels the length of the strip at a constant speed over a set period

(e.g., 24 hours).

The track left by the needle is examined to determine the different drying stages:

Set-to-touch: The point at which the needle no longer leaves a clear channel but begins to

tear the film.

Tack-free: The point at which the needle no longer tears the film but only leaves a slight

indentation.

Dry-through/Hard Dry: The point at which the needle no longer leaves any visible mark on

the film surface.

Pendulum Hardness Test (König or Persoz)
This test measures the development of film hardness over time, providing an indication of the

degree of cross-linking.

Apparatus: A pendulum hardness tester (e.g., König pendulum). Procedure:

The coating is applied to a solid, flat substrate (e.g., glass or steel panel) and allowed to dry

under controlled conditions.
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At specified time intervals, the pendulum is placed on the coated surface.

The pendulum is deflected to a specific angle and then released.

The time it takes for the amplitude of the pendulum's swing to decrease from a starting angle

to a stopping angle is measured. This time, in seconds, is the pendulum hardness. A harder

film will result in a longer swing time.

Conclusion
While cobalt carboxylates have long been the driers of choice for alkyd resins, providing robust

and predictable drying performance, the development of high-activity manganese and iron-

based alternatives offers formulators viable, lower-toxicity options.[3][5][7] The data indicates

that these newer technologies can not only match but in some cases exceed the performance

of traditional cobalt driers, particularly in achieving a faster hard dry time.[5] As the coatings

industry continues to evolve in response to regulatory and sustainability demands, these

cobalt-free driers are poised to play an increasingly important role in the formulation of high-

performance, environmentally conscious alkyd coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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